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Compound of Interest

2,4-Dibromo-1-(4-
Compound Name:
bromophenoxy)benzene

Cat. No.: B107970

An In-depth Technical Guide to the Molecular Weight of 2,4,4'-Tribromodipheny! Ether

This guide provides a comprehensive analysis of the molecular weight of 2,4,4'-
tribromodiphenyl ether, a compound of significant interest to researchers, scientists, and drug
development professionals.

Core Molecular Properties

2,4,4'-Tribromodiphenyl ether is a polybrominated diphenyl ether (PBDE) with the chemical
formula C12H7Brs0O.[1][2][3] Its molecular weight has been determined to be 406.895 g/mol .[1]
[2] Other reported values include 406.9 g/mol and 406.89 g/mol .[3][4][5][6]

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in a molecule. The
calculation for 2,4,4'-triboromodiphenyl ether is detailed below, based on its elemental
composition.

Elemental Composition and Atomic Weights

The following table summarizes the atomic composition of 2,4,4'-tribromodiphenyl ether and
the standard atomic weights of its constituent elements.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b107970?utm_src=pdf-interest
https://ciaaw.org/bromine.htm
https://www.ciaaw.org/hydrogen.htm
https://www.quora.com/How-heavy-is-one-atom-of-hydrogen
https://ciaaw.org/bromine.htm
https://www.ciaaw.org/hydrogen.htm
https://www.quora.com/How-heavy-is-one-atom-of-hydrogen
https://www.quora.com/What-is-the-atomic-mass-of-Br
https://www.quora.com/How-heavy-is-one-atom-of-carbon
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=Br
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Total
. Standard Contribution
Count in . .
Element Symbol Atomic Weight to Molecular
Molecule .
(g/mol) Weight ( g/mol
)
Carbon C 12 12.011 144,132
Hydrogen H 7 1.008 7.056
Bromine Br 3 79.904 239.712
Oxygen O 1 15.999 15.999
Total 406.899

Note: The slight difference between the calculated molecular weight (406.899 g/mol ) and the
value from the NIST WebBook (406.895 g/mol )[1][2] can be attributed to the use of standard
versus more precise isotopic atomic weights.

Logical Relationship of Molecular Weight
Calculation

The following diagram illustrates the logical workflow for determining the molecular weight of

2,4,4'-tribromodiphenyl ether from its elemental components.
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Elemental Components

Oxygen (O) Count: 1 Atomic Weight: 15.999

Calcg}ation Final Molecular Weight

Summation of Molecular Weight of
(Count x Atomic Weight) S Pitela e
(406.899 g/mol)

Bromine (Br) Count: 3 Atomic Weight: 79.904

Hydrogen (H) Count: 7 Atomic Weight: 1.008

Carbon (C) Count: 12 Atomic Weight: 12.011

Click to download full resolution via product page

Molecular Weight Calculation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Atomic Weight of Bromine | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

2. Atomic Weight of Hydrogen | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

3. quora.com [quora.com]

4. quora.com [quora.com]

5. quora.com [quora.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b107970?utm_src=pdf-body-img
https://www.benchchem.com/product/b107970?utm_src=pdf-custom-synthesis
https://ciaaw.org/bromine.htm
https://ciaaw.org/bromine.htm
https://www.ciaaw.org/hydrogen.htm
https://www.ciaaw.org/hydrogen.htm
https://www.quora.com/How-heavy-is-one-atom-of-hydrogen
https://www.quora.com/What-is-the-atomic-mass-of-Br
https://www.quora.com/How-heavy-is-one-atom-of-carbon
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 6. Atomic Weights and Isotopic Compositions for Bromine [physics.nist.gov]
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[https://www.benchchem.com/product/b107970#molecular-weight-of-2-4-4-tribromodiphenyl-
ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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